4-[7-(4-acetyl-1,4-diazepan-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether

• Molecular Formula: C22H28N6O2
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 1-[4-[2-(4-ethoxyphenyl)-3,4-dimethylpyrazolo[3,4-d]pyridazin-7-yl]-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C22H28N6O2/c1-5-30-19-9-7-18(8-10-19)28-16(3)20-15(2)23-24-22(21(20)25-28)27-12-6-11-26(13-14-27)17(4)29/h7-10H,5-6,11-14H2,1-4H3
• InChI Key: LGNWXSSBIWOTDP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=C3C(=NN=C(C3=N2)N4CCCN(CC4)C(=O)C)C)C

Description

4-[7-(4-acetyl-1,4-diazepan-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-[7-(4-acetyl-1,4-diazepan-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether varies depending on its target. In cancer cells, it has been shown to inhibit the activity of certain enzymes involved in cell growth and division, leading to cell death. In inflammation, it has been shown to reduce the production of inflammatory cytokines by inhibiting the activity of certain transcription factors. In neurodegenerative diseases, it has been shown to protect neurons from oxidative stress and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[7-(4-acetyl-1,4-diazepan-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether are diverse and depend on its target. In cancer cells, it has been shown to induce apoptosis, inhibit angiogenesis, and reduce tumor growth. In inflammation, it has been shown to reduce the production of cytokines and chemokines, and inhibit the migration of immune cells to the site of inflammation. In neurodegenerative diseases, it has been shown to reduce oxidative stress, inhibit apoptosis, and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[7-(4-acetyl-1,4-diazepan-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether in lab experiments are its high potency, selectivity, and low toxicity. However, its limitations include its high cost, limited availability, and the need for specialized equipment and expertise for its synthesis and characterization.

Future Directions

The future directions for research on 4-[7-(4-acetyl-1,4-diazepan-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether include the development of more efficient and cost-effective synthesis methods, the identification of new targets and applications, and the optimization of its pharmacokinetic properties and safety profile. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce side effects.

Synthesis Methods

The synthesis of 4-[7-(4-acetyl-1,4-diazepan-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether involves several steps. The starting materials are 4-nitrophenyl ethyl ether and 7-(4-amino-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl)-4-(2,4-dimethylphenyl)-1,4-diazepan-1-one. The nitro group of the 4-nitrophenyl ethyl ether is reduced to an amino group using a reducing agent such as palladium on carbon and hydrogen gas. The resulting amine is then coupled with the 7-(4-amino-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl)-4-(2,4-dimethylphenyl)-1,4-diazepan-1-one using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane. The final product is obtained by purification using column chromatography.

Scientific Research Applications

4-[7-(4-acetyl-1,4-diazepan-1-yl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether has been studied extensively for its potential applications in various scientific fields. In medicine, it has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. In biochemistry, it has been used as a tool for studying protein-protein interactions and enzyme kinetics. In pharmacology, it has been studied for its effects on neurotransmitter receptors and ion channels.